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Compound of Interest

Compound Name: Colartin

CAS No.: 24493-40-1

Cat. No.: B1214248

Get Quote

An independent verification of published research findings on Coartem (artemether-

lumefantrine) is provided below. It is important to note that no research findings for a product

named "Colartin" were found; it is presumed that "Coartem" was the intended subject of

inquiry. This guide offers an objective comparison of Coartem's performance with other

alternatives, supported by experimental data, to assist researchers, scientists, and drug

development professionals.

Comparative Efficacy of Coartem (Artemether-
Lumefantrine)
Coartem, a fixed-dose combination of artemether and lumefantrine, is a widely used

artemisinin-based combination therapy (ACT) for uncomplicated Plasmodium falciparum

malaria.[1] Clinical trials have consistently demonstrated its high efficacy, with polymerase

chain reaction (PCR)-corrected cure rates exceeding 95% at day 28 in many regions.[2]
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Clinical studies have shown Coartem to be a superior treatment for uncomplicated malaria

compared to chloroquine, particularly in regions with chloroquine-resistant P. falciparum.

Outcome
Measure

Coartem
(Artemether-
Lumefantrine)

Chloroquine
Study
Population/Sp
ecies

Reference

Parasite

Clearance at 24h

76% of patients

aparasitemic

60% of patients

aparasitemic

P. knowlesi in

Malaysia
[3][4]

Median Parasite

Clearance Time
18 hours 24 hours

P. knowlesi in

Malaysia
[3][4]

Day 42 PCR-

Adjusted Cure

Rate

96.6% 93.8%
P. falciparum in

Guinea-Bissau
[5]

Day 28 Cure

Rate

97.4% (with

primaquine)

100% (with

primaquine)

P. vivax in

Thailand
[6]

Coartem vs. Artesunate-Mefloquine
Artesunate-mefloquine is another common ACT. Comparative studies indicate that both

treatments are highly effective, with some differences in tolerability and prevention of new

infections.
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Outcome
Measure

Coartem
(Artemether-
Lumefantrine)

Artesunate-
Mefloquine

Study
Population

Reference

Day 28 PCR-

Corrected Cure

Rate

96.93% 96.04%

Uncomplicated P.

falciparum in

Mali

[7]

Day 42 PCR-

Corrected Cure

Rate

98.8% 96.3%

Uncomplicated P.

falciparum on

Thai-Myanmar

border

[8]

Day 63 PCR-

Corrected Cure

Rate

89.7% 90.9%

Children <5

years in sub-

Saharan Africa

[9]

Unadjusted 28-

Day Cure Rate
67.8%

79.7%

(prevented more

new infections)

Uncomplicated P.

falciparum in

Mali

[7]

Experimental Protocols
The following are summaries of typical methodologies used in the evaluation of antimalarial

drugs like Coartem.

In Vitro Drug Susceptibility Testing
Objective: To determine the concentration of a drug that inhibits parasite growth by 50%

(IC50).

Methodology:

Plasmodium falciparum is cultured in human erythrocytes.

The cultured parasites are exposed to a range of concentrations of the antimalarial drug.

Parasite growth is assessed after a set incubation period (e.g., 42 hours) using methods

such as:
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Microscopy: Giemsa-stained slides are examined to count the number of schizonts.

Radiolabel Incorporation: Measuring the incorporation of [3H]-hypoxanthine, a purine

precursor essential for parasite growth.[10]

Enzyme-Linked Immunosorbent Assay (ELISA): Detecting parasite-specific proteins like

lactate dehydrogenase (LDH).

Data Analysis: The percentage of growth inhibition is plotted against the drug concentration

to determine the IC50 value.

In Vivo Efficacy Studies (Murine Models)
Objective: To assess the efficacy of an antimalarial drug in a living organism.

Methodology:

Animal Model: Mice (e.g., C57BL/6, BALB/c) are commonly used.[11] For P. falciparum

studies, humanized mice engrafted with human red blood cells may be used.[12][13]

Parasite Inoculation: Mice are infected with a rodent malaria parasite species such as

Plasmodium berghei or Plasmodium yoelii.[14][15]

Drug Administration: The test compound is administered to the infected mice, typically

over a four-day period (the 4-day suppressive test).

Monitoring: Parasitemia (the percentage of infected red blood cells) is monitored daily by

examining blood smears.

Data Analysis: The reduction in parasitemia in the treated group is compared to a control

group to determine the drug's efficacy.

Signaling Pathways and Experimental Workflows
Mechanism of Action of Artemether-Lumefantrine
The two components of Coartem have distinct but complementary modes of action. Artemether

is a fast-acting derivative of artemisinin, while lumefantrine has a longer half-life.
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Caption: Mechanism of action of artemether and lumefantrine.

Experimental Workflow for In Vivo Antimalarial Drug
Screening
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The following diagram illustrates a typical workflow for evaluating the efficacy of a new

antimalarial compound in a murine model.
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Infect Mice with
Plasmodium berghei

Randomize into
Control & Treatment Groups

Administer Test Compound
or Vehicle (Control)
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Caption: Workflow for in vivo antimalarial drug efficacy testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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